(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate
• InChI: InChI=1S/C12H19N3O2/c1-12(2,3)17-11(16)14-9-4-5-10-8(6-9)7-13-15-10/h7,9H,4-6H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key: PMIXNXQUMXCCIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2=C(C1)C=NN2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

“(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester” is a chemical compound with the CAS Number: 1158767-01-1. It has a molecular weight of 237.3 and its molecular formula is C12H19N3O2. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code of the compound is 1S/C12H19N3O2/c1-12(2,3)17-11(16)14-9-4-5-10-8(6-9)7-13-15-10/h7,9H,4-6H2,1-3H3,(H,13,15)(H,14,16). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a number of physical and chemical properties. It has a high GI absorption and is BBB permeant. It is also a P-gp substrate. The compound has a Log Po/w (iLOGP) of 1.91, indicating its lipophilicity. Its water solubility is calculated to be 1.14 mg/ml.

Scientific Research Applications

Synthetic and Crystallographic Studies

A study by Kant, Singh, and Agarwal (2015) on the synthetic and crystallographic analysis of a similar compound, "(9-ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester," outlines the synthetic route and provides crystallographic data. The research highlights the importance of such compounds in understanding molecular conformations and interactions, which can be crucial for drug design and material science applications (Kant, Singh, & Agarwal, 2015).

Development of Asymmetric Syntheses

Levy et al. (2009) described the development of a multigram asymmetric synthesis of a chiral tetraazamacrocycle, demonstrating the utility of similar tert-butyl ester compounds in creating complex molecular architectures. This study is particularly relevant for the synthesis of compounds used in magnetic resonance imaging (MRI) contrast agents, showcasing the potential medical imaging applications (Levy et al., 2009).

Novel Synthesis Approaches

Murugavel, Amirthaganesan, and Sabapathy Mohan (2010) explored the synthesis of novel 4,5,6,7-tetrahydro-1H-indazole derivatives, indicating the versatility of these frameworks in generating biologically relevant molecules. Their work provides a foundation for understanding how modifications to the indazole core can impact the synthesis and properties of related compounds (Murugavel, Amirthaganesan, & Sabapathy Mohan, 2010).

Applications in Polymer Synthesis

Sanda, Kamatani, and Endo (2001) investigated the synthesis and anionic ring-opening polymerization behavior of amino acid-derived cyclic carbonates, highlighting the use of tert-butyl ester derivatives in polymer science. Such research underscores the potential of these compounds in creating biodegradable polymers with specific functional properties (Sanda, Kamatani, & Endo, 2001).

Deprotection in Organic Synthesis

Li et al. (2006) detailed the use of aqueous phosphoric acid as a mild reagent for the deprotection of tert-butyl carbamates, esters, and ethers, which are closely related to the compound . This study emphasizes the importance of such deprotection reactions in the synthesis of complex organic molecules, potentially including pharmaceuticals (Li et al., 2006).

Safety and Hazards

The compound has a GHS07 pictogram. The signal word for the compound is "Warning". It has a hazard statement of H302, indicating that it is harmful if swallowed. The precautionary statements include P264, P270, P301+P312, and P330.

Synthesis routes and methods

Procedure details

Hydrazine monohydrate (0.11 mL, 2.35 mmol) was added to a solution of tert-butyl {3-[(dimethylamino)methylene]-4-oxocyclohexyl}carbamate obtained in Example (242a) (526 mg, 1.96 mmol) in methanol (10 mL), and the mixture was heated under reflux for 18 hours. The reaction solution was concentrated. The resulting residue was azeotropically distilled with toluene and then purified by silica gel column chromatography (elution solvent: dichloromethane/methanol 20/1) to obtain 257 mg of the title compound as an amorphous compound (55%).